Cas no 1131605-34-9 (Phenethyl 2-amino-5-iodobenzoate)

Phenethyl 2-amino-5-iodobenzoate is a synthetic organic compound featuring a benzoate ester core substituted with an amino group and an iodine atom at the 2- and 5-positions, respectively. The phenethyl ester moiety enhances lipophilicity, potentially improving solubility in organic solvents. This compound is of interest in pharmaceutical and chemical research due to its structural versatility, serving as a precursor for further functionalization or as a building block in heterocyclic synthesis. The iodine substituent offers opportunities for cross-coupling reactions, while the amino group provides a reactive site for derivatization. Its well-defined structure makes it suitable for applications in medicinal chemistry and material science.
Phenethyl 2-amino-5-iodobenzoate structure
1131605-34-9 structure
Product Name:Phenethyl 2-amino-5-iodobenzoate
CAS No:1131605-34-9
MF:C15H14INO2
MW:367.181636333466
CID:1030732
PubChem ID:44829093
Update Time:2025-05-28

Phenethyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Phenethyl 2-amino-5-iodobenzoate
    • 2-amino-5-iodoBenzoic acid 2-phenylethyl ester
    • 2-Phenylethyl 2-amino-5-iodobenzoate
    • Phenethyl2-amino-5-iodobenzoate
    • DB-060382
    • Benzoic acid,2-amino-5-iodo-,2-phenylethyl ester
    • DTXSID60661176
    • phenethyl-2-amino-5-iodobenzoate
    • A802843
    • AKOS015854683
    • SB82741
    • 1131605-34-9
    • Inchi： 1S/C15H14INO2/c16-12-6-7-14(17)13(10-12)15(18)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,17H2
    • InChI Key： SXNMSOTXSSTMRC-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=C(C=1)C(=O)OCCC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 367.00693g/mol
  • Monoisotopic Mass: 367.00693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 52.3Ų

Phenethyl 2-amino-5-iodobenzoate Pricemore >>

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Phenethyl 2-amino-5-iodobenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:1131605-34-9)Phenethyl 2-amino-5-iodobenzoate
Order Number:A802843
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):189.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1131605-34-9)Phenethyl 2-amino-5-iodobenzoate
A802843
Purity:99%
Quantity:1g
Price ($):189.0
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